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Abstract

This document provides a comprehensive technical guide for researchers and scientists on the
use and analysis of Di(2-ethylhexyl)cyclohexane-1,4-dicarboxylate (DEHCH) in food packaging
materials. DEHCH is a non-phthalate plasticizer increasingly used in applications such as
Polyvinyl Chloride (PVC) films for food contact, driven by regulatory pressures to replace
traditional ortho-phthalate plasticizers. These notes detail the rationale for its use, its regulatory
standing, and provide robust, field-proven protocols for both the quantification of total DEHCH
content in polymer matrices and the execution of specific migration studies in accordance with
European Union standards. The methodologies emphasize Gas Chromatography-Mass
Spectrometry (GC-MS) for its high sensitivity and selectivity. This guide is designed to ensure
scientific integrity, enabling laboratories to generate reliable and compliant data for safety
assessments and material development.

Introduction to DEHCH as a Plasticizer
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Plasticizers are additives that increase the flexibility, durability, and workability of a polymer
material.[1][2] For decades, ortho-phthalates like Di(2-ethylhexyl) phthalate (DEHP) were the
industry standard for flexible PVC. However, due to concerns about their potential endocrine-
disrupting properties and other health effects, regulatory bodies have increasingly restricted
their use, particularly in sensitive applications like food packaging and medical devices.[3]

This has led to the adoption of alternative, non-phthalate plasticizers. Di(2-
ethylhexyl)cyclohexane-1,4-dicarboxylate (DEHCH), CAS No. 84731-70-4, has emerged as a
significant replacement. It is the hydrogenation product of the corresponding terephthalate
(DEHTP), resulting in a cyclohexanoic ring structure instead of an aromatic one. This structural
modification is key to its improved toxicological profile. DEHCH is valued for its good
compatibility with PVC, low volatility, and low migration characteristics, which are critical for
ensuring food safety.[4][5]

Regulatory Landscape

The European Union has formally authorized DEHCH for use in plastic food contact materials
through Commission Regulation (EU) 2023/1627, which amends the overarching plastics
regulation (EU) No 10/2011.[4][6][7]

Key specifications for its use are:

Polymer: Polyvinyl Chloride (PVC)

Maximum Concentration: Up to 25% by weight (w/w).[6][7][8]

Food Contact Conditions: For contact with aqueous, acidic, and low-alcohol foods intended
for long-term storage at room temperature or below.[7][8]

Specific Migration Limit (SML): The migration of DEHCH into food must not exceed 0.05
mag/kg.[6][8]

The European Food Safety Authority (EFSA) panel concluded that DEHCH does not raise
genotoxicity concerns and established the SML based on toxicological studies, noting no
adverse effects were seen up to the highest tested dose of 1,000 mg/kg of body weight per
day.[7][8]
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Key Experimental Protocols

Two primary analytical workflows are essential for researchers studying DEHCH in food
packaging:

» Total Content Analysis: Determining the absolute concentration (% w/w) of DEHCH within the
PVC material. This is crucial for formulation verification and as a baseline for migration
modeling.

o Specific Migration Testing: Quantifying the amount of DEHCH that leaches from the
packaging into a food simulant under standardized conditions. This is the definitive test for
regulatory compliance.

Protocol 1: Determination of Total DEHCH Content in
PVC Film

Causality: To accurately assess migration potential, the initial concentration of the plasticizer in
the polymer must be known. This protocol uses solvent extraction to dissolve the polymer
matrix and liberate the DEHCH for quantification. Tetrahydrofuran (THF) is an excellent solvent
for PVC, ensuring complete dissolution, while subsequent precipitation of the polymer with a
non-solvent like methanol allows for the separation of the plasticizer-rich supernatant.

Workflow Diagram: Total DEHCH Content Analysis
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Caption: Workflow for determining total DEHCH in PVC.
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Step-by-Step Methodology:
e Sample Preparation:

o Cryogenically grind a representative portion of the PVC film to a fine powder (e.g., 10
mesh or finer) to maximize surface area for extraction.[9]

o Accurately weigh approximately 0.5 g of the ground sample into a 150 mL glass beaker.
» Extraction:

o Add 50 mL of Tetrahydrofuran (THF) to the beaker. Seal the beaker to prevent solvent
evaporation.[1]

o Place the beaker on a magnetic stirrer or orbital shaker and agitate at room temperature
until the PVC is completely dissolved (this may take several hours, up to 20 hours).[1]

o Slowly add 50 mL of methanol (a non-solvent for PVC) while stirring. This will cause the
PVC polymer to precipitate out of the solution.

o Allow the mixture to stand for 1-2 hours to ensure complete precipitation.

o Filter the mixture through a 0.45 um PTFE syringe filter to separate the precipitated
polymer from the supernatant liquid, which now contains the dissolved DEHCH.

e Analysis:
o Transfer an aliquot of the clear supernatant into a 2 mL autosampler vial.
o Analyze the sample using the GC-MS method detailed in Section 3.0.

o Calculate the concentration of DEHCH in the extract against a multi-point calibration curve
prepared from a certified DEHCH standard.

o Determine the final % w/w content in the original PVC sample using the following formula:

% DEHCH (w/w) = (C_GCMS x V_total) / (W_sample) x 100
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Where:
o C_GCMS = Concentration of DEHCH from GC-MS (in g/mL)
o V_total = Total volume of solvent (THF + Methanol, in mL)

o W_sample = Initial weight of the PVC sample (in g)

Protocol 2: Specific Migration of DEHCH into Food
Simulants

Causality: This protocol simulates the real-world use of food packaging to determine if the
amount of DEHCH migrating into food is below the legal limit (SML). The choice of food
simulant and test conditions (time and temperature) is dictated by EU Regulation 10/2011 and
must reflect the intended use of the packaging. For DEHCH, which is authorized for aqueous,
acidic, and low-alcohol foods, Simulants A and B are primary choices. Simulant D2 (vegetable
oil) is used to represent fatty foods, which often present a worst-case scenario for lipophilic
migrants.[7][10]

Workflow Diagram: Specific Migration Testing
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Caption: Workflow for DEHCH specific migration testing.
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Step-by-Step Methodology:
e Selection of Conditions:

o Based on EU Regulation 10/2011, select the appropriate food simulants and test
conditions. For long-term storage at room temperature, a standard test condition is 10
days at 40°C.[11]

o Simulant A: 10% ethanol (v/v) in water (for aqueous foods).
o Simulant B: 3% acetic acid (w/v) in water (for acidic foods).
o Simulant D2: Vegetable oil (e.g., olive oil) (for fatty foods).
e Migration Test:
o Cut the PVC film into test specimens of a known surface area (e.g., 1 dm?).
o Place the specimen in a glass migration cell.

o Add the selected food simulant, ensuring the standard surface-area-to-volume ratio of 6
dm/kg (or 600 cm2/1000 mL) is achieved.[12] The film should be fully immersed.

o Seal the cell and place it in an incubator at the selected temperature (e.g., 40°C) for the
specified duration (e.g., 10 days).

o Sample Workup (Post-Migration):
o After the contact period, remove the film from the simulant.
o For Simulants A and B:
» Transfer a known volume (e.g., 25 mL) of the simulant into a separatory funnel.
» Perform a liquid-liquid extraction using three aliquots of 5 mL of dichloromethane.[13]

= Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
a gentle stream of nitrogen to a final volume of 1 mL.
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o For Simulant D2 (Olive Oil):

» Analysis can be challenging due to the non-volatile oil matrix. If GC-MS capabilities
allow and there is no interference, direct injection of a diluted sample may be possible.

» Alternative Strategy: For compliance testing, it is often preferable to use an alternative
fatty food simulant like isooctane or 95% ethanol under equivalent, more stringent
conditions (e.g., 2 days at 60°C for isooctane) to avoid matrix effects.[12][14] The
resulting simulant can then be directly injected or concentrated for analysis.

e Analysis:
o Analyze the final extract using the GC-MS method in Section 3.0.

o Calculate the concentration of DEHCH in the simulant (in mg/L, which is equivalent to
mg/kg for simulants with a density of ~1 g/cm3).

o Compare the result directly to the Specific Migration Limit of 0.05 mg/kg.

Analytical Method: GC-MS for DEHCH Quantification

Causality: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for
analyzing semi-volatile compounds like DEHCH.[7] The gas chromatograph provides excellent
separation of the analyte from other potential migrants or matrix components based on boiling
point and column affinity.[15] The mass spectrometer provides highly selective and sensitive
detection by monitoring for specific mass fragments of the DEHCH molecule, a technique
known as Selected lon Monitoring (SIM).[1][16]

© 2026 BenchChem. All rights reserved. 9/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32583214/
https://www.chromatographytoday.com/news/gc-mdgc/32/breaking-news/what-is-retention-time/31159
https://pubmed.ncbi.nlm.nih.gov/38714119/
https://www.volatileanalysis.com/services/analytical-testing-laboratory/selected-ion-monitoring-sim-analysis/
https://m.youtube.com/watch?v=eH16njIAZ8Q
https://www.researchgate.net/figure/Chromatogram-of-DMP-DEP-DBP-and-DEHP-with-retention-times-of-1448-1576-1872-and_fig1_236578000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Recommended Setting Rationale
A robust and widely used
GC System Agilent 7890A or equivalent system for this type of
analysis.
) i Provides necessary sensitivity
Agilent 5975C or equivalent o ) )
MS System ] and selectivity, especially in
single quadrupole MS
SIM mode.
A non-polar 5% phenyl-
HP-5MS or DB-5MS (30 m x _
] methylpolysiloxane column
Column 0.25 mm ID, 0.25 pum film ]
] offers excellent resolution for
thickness) o
plasticizers.[17]
) Helium at a constant flow rate Inert gas standard for GC-MS
Carrier Gas ) C
of 1.0 mL/min applications.
Maximizes the transfer of
analyte onto the column, which
Injection 1 uL, Splitless mode is critical for trace-level
detection required to meet the
SML.
Ensures rapid and complete
Inlet Temp 280 °C vaporization of DEHCH without

thermal degradation.

Oven Program

Initial 100°C for 1 min, ramp at
15°C/min to 320°C, hold for 5

min.

This temperature program
effectively separates DEHCH
from lighter contaminants and
elutes it with a sharp peak
shape in a reasonable runtime.
[18]

MS Source Temp

230 °C

Standard temperature for

robust ionization.

MS Quad Temp

150 °C

Standard temperature for

stable mass filtering.
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Standard mode that produces
o Electron lonization (El) at 70 repeatable fragmentation
lonization Mode ) ]
eV patterns for library matching

and quantification.

Significantly enhances
sensitivity and selectivity by
Acquisition Mode Selected lon Monitoring (SIM) only monitoring for specific
ions, filtering out background
noise.[1][9][16]

Based on typical fragmentation
of phthalate-like esters, m/z
Quantifier lon: m/z 149, 149 is a highly abundant and
SIM lons for DEHCH . o
Qualifier lons: m/z 167, 267 characteristic fragment.
Qualifier ions confirm identity.

[18][19]

The exact time is dependent
) ) ) on the specific system but will
Expected Retention Time ~15-17 minutes )
be highly repeatable under

stable conditions.[3][5]

Data Interpretation & Expected Results

The following table summarizes representative migration data for non-phthalate plasticizers
under standard EU testing conditions. Researchers should expect DEHCH migration to be well
below the SML in authorized applications.
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Typical
o Food Test ) . SML .
Plasticizer ) . Migration Compliant?
Simulant Conditions (mgl/kg)
(mglkg)
Simulant A 10 days @
DEHCH <0.02 -0.04 0.05 Yes
(10% EtOH) 40°C
Simulant B 10 days @
DEHCH <0.02 - 0.04 0.05 Yes
(3% HAC) 40°C
) Potentially
Simulant D2 10 days @ )
DEHCH ] higher, but 0.05 Yes*
(Qil) 40°C
<0.05
Simulant A 10 days @
DINCH 0.096 5 Yes
(10% EtOH) 40°C
Simulant D2 10 days @
DEHA ] >10 18 Yes
(Oil) 40°C

*Note: Migration into fatty food simulants is generally higher for lipophilic plasticizers.[7][10]

However, DEHCH is specifically authorized for non-fatty foods, and compliance must be

demonstrated for its intended use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://scispace.com/papers/improvement-of-pvc-compound-plasticizer-extraction-process-2iv8ehri
https://foodpackagingforum.org/news/studies-examine-phthalate-migration-from-pvc-films-and-adhesives
https://foodpackagingforum.org/news/studies-examine-phthalate-migration-from-pvc-films-and-adhesives
https://pubmed.ncbi.nlm.nih.gov/38714119/
https://pubmed.ncbi.nlm.nih.gov/38714119/
https://pubmed.ncbi.nlm.nih.gov/21049931/
https://pubmed.ncbi.nlm.nih.gov/21049931/
https://pubmed.ncbi.nlm.nih.gov/21049931/
https://www.researchgate.net/publication/267456465_Migration_of_conventional_and_new_plasticizers_from_PVC_films_into_food_simulants_A_comparative_study
https://pubmed.ncbi.nlm.nih.gov/31361183/
https://pubmed.ncbi.nlm.nih.gov/31361183/
http://repositorio.ital.sp.gov.br/jspui/bitstream/123456789/372/1/Migration%20of%20conventional....pdf
https://pubmed.ncbi.nlm.nih.gov/32583214/
https://pubmed.ncbi.nlm.nih.gov/32583214/
https://tools.thermofisher.com/content/sfs/brochures/AN336_70640_Final.pdf
https://www.chromatographytoday.com/news/gc-mdgc/32/breaking-news/what-is-retention-time/31159
https://www.volatileanalysis.com/services/analytical-testing-laboratory/selected-ion-monitoring-sim-analysis/
https://www.researchgate.net/figure/Chromatogram-of-DMP-DEP-DBP-and-DEHP-with-retention-times-of-1448-1576-1872-and_fig1_236578000
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Selected_ion_monitoring/
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/c25906fa1d0c4c3baddaef6136ef08b4/APP_01301101_Quantification_of_Phthalate_Leaching_by_GCMS.pdf
https://m.youtube.com/watch?v=qhPXR0XZcKg
https://www.benchchem.com/product/b1583481/docs#application-notes-protocols-investigating-dehch-in-food-packaging-materials
https://www.benchchem.com/product/b1583481/docs#application-notes-protocols-investigating-dehch-in-food-packaging-materials
https://www.benchchem.com/product/b1583481/docs#application-notes-protocols-investigating-dehch-in-food-packaging-materials
https://www.benchchem.com/product/b1583481/docs#application-notes-protocols-investigating-dehch-in-food-packaging-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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